Cas no 40621-54-3 (Phosphonic acid,diisodecyl ester)

Phosphonic acid,diisodecyl ester structure
40621-54-3 structure
Product Name:Phosphonic acid,diisodecyl ester
CAS No:40621-54-3
MF:C20H43O3P
MW:362.527387857437
CID:327065
PubChem ID:22019952
Update Time:2025-04-19

Phosphonic acid,diisodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,diisodecyl ester
    • bis(8-methylnonyl) hydrogen phosphite
    • Diisodecyl hydrogen phosphite
    • DTXSID40621596
    • 40621-54-3
    • SCHEMBL1547660
    • Inchi: 1S/C20H43O3P/c1-19(2)15-11-7-5-9-13-17-22-24(21)23-18-14-10-6-8-12-16-20(3)4/h19-21H,5-18H2,1-4H3
    • InChI Key: WCYCLRZMWNHMFD-UHFFFAOYSA-N
    • SMILES: P(O)(OCCCCCCCC(C)C)OCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 362.29498223g/mol
  • Monoisotopic Mass: 362.29498223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 52.28000
  • LogP: 7.23200
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